3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 3-amino-6-(dimethylamino)-1-methyl-3H-indol-2-one
• InChI: InChI=1S/C11H15N3O/c1-13(2)7-4-5-8-9(6-7)14(3)11(15)10(8)12/h4-6,10H,12H2,1-3H3
• InChI Key: WUKZHODWLDCYMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)N(C)C)C(C1=O)N

Description

3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one is a heterocyclic compound featuring an indolin-2-one core with amino (NH₂) and dimethylamino (N(CH₃)₂) substituents at positions 3 and 6, respectively, and a methyl group at position 1. Its synthesis typically involves multi-step reactions, including alkylation, nitration, and reduction, as observed in structurally related compounds (e.g., ).

Preparation Methods

Starting Material Preparation: Indoline Core

The indoline core, 2,3-dihydro-1H-indol-2-one, can be prepared by reduction of isatin derivatives or nitration of indoline intermediates.

• Nitration of 3,3-dimethylindoline : Nitration is performed using fuming nitric acid and sulfuric acid at low temperatures (0°C to about 10°C) to yield 6-nitro-3,3-dimethylindoline with high yield (~91%).
• Reduction : Reduction of 1-acetyl-6-nitro-3,3-dimethylindoline to the corresponding amino derivative can be done using about 1.2 to 1.8 equivalents of reducing agent at room temperature or slightly elevated temperatures (15-25°C).

Introduction of the 6-Amino Group

• The 6-nitro group is reduced to the 6-amino group using standard hydrogenation or chemical reduction methods.
• The amine can be isolated as a salt by treatment with acids such as hydrochloric acid (HCl).

Protection and Functionalization of Amino Groups

• The free amine at position 6 can be protected via acetylation using acetyl chloride or acetic anhydride in the presence of coupling agents like N,N-diisopropylethylamine (DIEA) and 4-dimethylaminopyridine (DMAP) in solvents such as dichloromethane (DCM), dimethylformamide (DMF), or dimethylacetamide (DMAC).

Introduction of the Dimethylamino Group at Position 6

• The dimethylamino substituent can be introduced by nucleophilic substitution or coupling reactions involving dimethylamine derivatives.
• One effective approach is the reaction of 3-bromooxindoles with N,N-dimethylthiobenzamides in dry DMF, followed by treatment with trimethyl phosphite, yielding 3-[dimethylamino(phenyl)methylidene]-1,3-dihydro-2H-indol-2-ones with high yields (70-97%).

Methylation at the Nitrogen (N-1) Position

• Methylation of the indoline nitrogen (N-1) is commonly achieved by alkylation using methyl iodide or methyl sulfate under basic conditions.
• Alternatively, methylation can be introduced earlier in the synthetic sequence by using N-methylated starting materials.

Final Assembly and Purification

• After functional group installation, the compound is purified by extraction, washing, drying, and chromatographic techniques such as flash chromatography using silica gel or alumina.
• Crystallization from appropriate solvents (e.g., methanol, chloroform/methanol mixtures) is used to obtain analytically pure samples.

Reaction Conditions and Yields

Step	Reagents/Conditions	Temperature	Yield (%)	Notes
Nitration	HNO3 (fuming), H2SO4	0 to 10 °C	~91	Low temperature nitration to avoid overreaction
Reduction of nitro to amino	Reducing agent (1.2-1.8 equiv), room temp	15-25 °C	Not specified	Mild conditions to preserve sensitive groups
Acetylation (protection)	Acetyl chloride or acetic anhydride, DIEA, DMAP, DCM/DMF/DMAC	Room temperature	Not specified	Protects amino group during further steps
Coupling with dimethylthiobenzamide	Dry DMF, trimethyl phosphite	Room temperature	70-97	High yields for 3-[dimethylamino(phenyl)methylidene]-indol-2-ones
Methylation (N-1)	Methyl iodide or methyl sulfate, base	Room temperature	Not specified	Can be performed early or late in synthesis
Purification	Extraction, washing, drying, chromatography	Ambient	-	Flash chromatography and crystallization

Comparative Analysis of Methods

• The method involving nitration followed by reduction and acetylation is well-established for introducing the 6-amino group with good regioselectivity and yield.
• The Eschenmoser coupling reaction with thiobenzamides in DMF provides a modular and high-yielding route to install the dimethylamino substituent at the 6-position on the indoline scaffold.
• Protection of amino groups is crucial to avoid side reactions and improve overall yields.
• Methylation of the nitrogen atom can be introduced flexibly depending on synthetic strategy preferences.

Summary and Recommendations

The preparation of 3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one involves multi-step synthesis starting from indoline or oxindole derivatives. Key steps include:

• Controlled nitration to introduce nitro groups at position 6.
• Reduction to convert nitro to amino groups.
• Protection of amino groups to facilitate further functionalization.
• Coupling reactions to introduce dimethylamino substituents.
• Methylation at the nitrogen atom.
• Purification by chromatography and crystallization.

The combination of nitration/reduction and Eschenmoser-type coupling offers a robust and scalable synthetic route with yields often exceeding 70%, making it suitable for research and potential industrial applications.

Chemical Reactions Analysis

Types of Reactions

3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced using reducing agents to form different amine derivatives.

Substitution: The amino and dimethylamino groups can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, and reducing agents like sodium borohydride for reduction. Substitution reactions may involve halogenating agents or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce various amine derivatives.

Scientific Research Applications

3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain cancers and neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various chemical products

Mechanism of Action

The mechanism of action of 3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

3-[(Dimethylamino)methylene]-1,3-dihydro-2H-indol-2-one (CAS 141210-63-1)

• Structure: Features a dimethylaminomethylene group at position 3 instead of the amino group in the target compound.
• Molecular Formula : C₁₁H₁₂N₂O (MW: 188.23).
• Key Differences: The absence of the 6-dimethylamino and 1-methyl groups reduces steric bulk and alters electronic properties.

6-Amino-3-methylindolin-2-one (CAS 100510-65-4)

• Structure: Contains an amino group at position 6 and a methyl group at position 3 but lacks the 1-methyl and 6-dimethylamino substituents.
• Key Differences : The simpler substitution pattern may result in lower solubility and altered binding affinities compared to the target compound. This analog is used in synthetic intermediates for bioactive molecules.

3-(Dimethylamino)-5-methyl-2-oxo-2,3-dihydro-1H-indol-1-yl acetic acid hydrochloride

• Structure: A dimethylamino group at position 3 and an acetic acid moiety at position 1.
• Molecular Weight : 284.75 g/mol.

Solubility and Stability

• The dimethylamino group in the target compound enhances basicity and water solubility compared to analogs like 6-amino-3-methylindolin-2-one.

Structure-Activity Relationship (SAR) Insights

• Position 6: The dimethylamino group may enhance electron-donating effects, stabilizing interactions with aromatic residues in target proteins.
• Position 1 : Methyl substitution likely reduces metabolic degradation compared to unsubstituted indoles.
• Position 3: Amino groups contribute to hydrogen bonding, critical for target engagement (e.g., kinase inhibition).

Biological Activity

3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one, also known as dihydrochloride salt, is a compound with significant biological activity due to its structural properties. This article explores its biological activities, including antimicrobial, anticancer, anti-inflammatory, and other pharmacological effects.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{11}$H$_{17}$Cl$_{2}$N$_{3}$O
• Molecular Weight : 278.18 g/mol
• CAS Number : 1786215-62-0

1. Antimicrobial Activity

Research indicates that derivatives of this compound exhibit potent antimicrobial properties. A study evaluated various derivatives against clinically relevant bacterial strains:

Compound	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
HD6	Bacillus subtilis	8 µg/mL
HD6	Staphylococcus aureus	8 µg/mL
HD6	Pseudomonas aeruginosa	128 µg/mL

The compound HD6 demonstrated significant bactericidal effects with low MIC values, indicating its potential as an antimicrobial agent .

2. Anticancer Activity

The indole scaffold is well-known for its anticancer properties. Compounds similar to 3-amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one have been reported to inhibit cancer cell proliferation in various cancer types. For instance, studies have shown that modifications at the N-1 and C-3 positions of the indole structure can enhance anticancer efficacy .

3. Anti-inflammatory Effects

In vitro studies have indicated that this compound exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. For example, it has been shown to significantly reduce TNF-α levels compared to standard anti-inflammatory drugs .

Case Studies

Several case studies highlight the biological activity of this compound:

• Case Study 1 : A recent investigation assessed the anti-inflammatory potential of derivatives of the indole scaffold. The results demonstrated substantial inhibition of edema in animal models, with some compounds showing inhibition percentages exceeding those of standard treatments like diclofenac sodium .
• Case Study 2 : Another study focused on the synthesis of various indole derivatives, including our compound of interest, revealing promising results in inhibiting specific cancer cell lines through mechanisms involving apoptosis and cell cycle arrest .

Structure-Activity Relationship (SAR)

The biological activity of 3-amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one can be attributed to its unique structure. Modifications at different positions on the indole ring can significantly alter its biological properties:

Position Modified	Effect on Activity
N-1	Enhanced anticancer activity
C-3	Increased antimicrobial potency
C-5	Improved anti-inflammatory effects

This versatility underscores the importance of SAR studies in developing more effective derivatives .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one, and how can reaction conditions be optimized for high yields?

• Methodology : Synthesis typically involves cyclization of substituted indole precursors under controlled conditions. For example, using dioxane as a solvent with triethylamine as a base has been effective for related indole derivatives. Optimization requires adjusting temperature (e.g., 80–100°C) and monitoring reaction progress via TLC or HPLC. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradients) ensures purity .
• Key Considerations : Substituent reactivity (e.g., dimethylamino group) may necessitate inert atmospheres (N₂/Ar) to prevent oxidation.

Q. How can the cytotoxicity of this compound be evaluated in vitro, and what assays are most suitable for high-throughput screening?

• Methodology : The Sulforhodamine B (SRB) assay is widely used for cytotoxicity screening. Cells are fixed with trichloroacetic acid, stained with SRB, and optical density measured at 564 nm. This assay is linear across cell densities (1,000–10,000 cells/well) and compatible with 96-well plates for high-throughput applications .
• Validation : Compare results with fluorescence-based assays (e.g., Alamar Blue) to resolve discrepancies in viability measurements.

Q. What safety protocols are critical when handling 3-Amino-6-(dimethylamino)-1-methyl-2,3-dihydro-1H-indol-2-one in laboratory settings?

• Protocols :

• Use PPE (gloves, protective eyewear, lab coats) to avoid skin/eye contact.
• Conduct reactions in fume hoods to prevent inhalation of volatile byproducts.
• Dispose of waste via certified biological waste services to mitigate environmental hazards .
  • Risk Mitigation : Monitor for acute toxicity symptoms (e.g., respiratory irritation) and maintain SDS documentation on-site.

Advanced Research Questions

Q. How do structural analogs of this compound differ in bioactivity, and what computational tools can predict binding affinities for target proteins?

• Comparative Analysis :

Analog	Substituent	Key Bioactivity
3-Amino-5-methyl analog	Methyl at position 5	Anticancer (NCI-60 panel)
3-Amino-7-ethyl analog	Ethyl at position 7	Antimicrobial (MIC: 8 µg/mL)
Target compound	Dimethylamino at position 6	Enhanced solubility and kinase inhibition
Source: Adapted from PubChem comparative data .

• Computational Tools : Use molecular docking (AutoDock Vina) and MD simulations (GROMACS) to model interactions with kinases (e.g., EGFR, BRAF).

Q. How can contradictory cytotoxicity data between in vitro and in vivo models be resolved for this compound?

• Resolution Strategy :

• Pharmacokinetic Profiling : Assess bioavailability via LC-MS/MS to identify metabolic instability.
• Tumor Microenvironment : Replicate hypoxia/pH conditions in vitro using 3D spheroid models.
• Dose Translation : Apply allometric scaling (e.g., body surface area) to correlate in vitro IC₅₀ with in vivo MTD .

Q. What challenges arise in spectroscopic characterization (NMR, IR) of this compound, and how can they be addressed?

• Challenges :

• Signal Overlap : Aromatic protons (6–8 ppm) and dimethylamino groups may obscure ¹H-NMR peaks.
• Tautomerism : Keto-enol tautomerism in the indol-2-one core complicates spectral interpretation.
  • Solutions :
• Use 2D NMR (COSY, HSQC) to resolve overlapping signals.
• Analyze IR spectra for carbonyl stretches (1680–1720 cm⁻¹) to confirm tautomeric forms .

Q. What in vivo models are most appropriate for evaluating the therapeutic potential of this compound, and how should dosing regimens be optimized?

• Models :

• Xenograft Mice : Use immunodeficient mice (e.g., BALB/c nude) with human cancer cell lines (e.g., HCT-116, MDA-MB-231).
• PK/PD Studies : Administer orally (10–50 mg/kg) or intravenously (5–20 mg/kg) with plasma sampling at 0, 1, 4, 8, 24 hrs .
  • Optimization : Adjust dosing frequency based on half-life (t₁/₂) and AUC calculations from non-compartmental analysis.

Methodological Best Practices

• Data Reproducibility : Validate assays with positive controls (e.g., doxorubicin for cytotoxicity) and replicate experiments ≥3 times.
• Structural Confirmation : Always cross-validate synthesis outcomes with HRMS and single-crystal XRD when possible.